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Compound of Interest

Compound Name: 1-Phenyldecane

Cat. No.: B1670162

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of 1-
Phenyldecane, a key long-chain alkylbenzene. The document details the experimentally
determined values for these physical constants and outlines the standardized methodologies
for their measurement, ensuring accuracy and reproducibility in a laboratory setting.

Physicochemical Data of 1-Phenyldecane

The melting and boiling points are critical physical properties that dictate the phase of a
substance at a given temperature and are fundamental for its purification, handling, and
application in various chemical processes.

Physical Property Value (°C) Value (°F) Notes

One source indicates
Melting Point -14 °C[1][2] 6.8 °F a melting point of
-14.4 °C.[3]

At standard
atmospheric pressure
. . (760 mmHg). One
Boiling Point 293 °C[1][2] 559.4 °F
source reports a
boiling point of 298

°C.
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Experimental Protocols for Determination of Melting
and Boiling Points

Accurate determination of melting and boiling points is crucial for the identification and purity
assessment of chemical compounds. The following are standard laboratory protocols for these
measurements.

Determination of Melting Point (Capillary Method)

The capillary method is a widely used and reliable technique for determining the melting point
of a solid organic compound.

Apparatus:

o Melting point apparatus (e.g., Thiele tube or a digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Heating medium (e.g., mineral oil)

Mortar and pestle

Procedure:

o Sample Preparation: A small amount of 1-Phenyldecane is finely powdered using a mortar
and pestle.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the solid at the sealed end,
aiming for a sample height of 2-3 mm.

o Apparatus Setup: The packed capillary tube is attached to a thermometer, ensuring the
sample is level with the thermometer bulb. This assembly is then immersed in a heating bath
(like a Thiele tube filled with mineral oil) or placed in the heating block of a digital apparatus.
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e Heating: The heating medium is heated slowly and steadily, at a rate of approximately 1-2 °C
per minute as the temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has transformed
into a clear liquid is recorded as the end of the melting range. For a pure substance, this
range should be narrow (0.5-1 °C).

Determination of Boiling Point (Distillation Method)

The distillation method is a standard procedure for determining the boiling point of a liquid.
Apparatus:

« Distillation flask

o Condenser

¢ Receiving flask

e Thermometer and adapter

» Heating mantle or Bunsen burner

» Boiling chips

Procedure:

o Apparatus Assembly: A distillation apparatus is assembled with the liquid sample (1-
Phenyldecane) in the distillation flask, along with a few boiling chips to ensure smooth
boiling.

o Thermometer Placement: The thermometer is positioned in the neck of the distillation flask
so that the top of the thermometer bulb is level with the bottom of the side arm leading to the
condenser.

e Heating: The distillation flask is gently heated. As the liquid boils, the vapor rises and
surrounds the thermometer bulb.
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o Temperature Reading: The temperature is recorded when it becomes constant. This stable
temperature, at which the liquid and vapor are in equilibrium, is the boiling point of the
substance. It is crucial to record the atmospheric pressure at the time of the measurement,
as the boiling point is pressure-dependent.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the determination of the melting and
boiling points of a chemical substance like 1-Phenyldecane.
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Melting Point Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1670162#boiling-and-melting-point-of-1-
phenyldecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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